Cas no 2172144-22-6 (7-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}heptanoic acid)

• Product Name: 7-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}heptanoic acid
• CAS No: 2172144-22-6
• MF: C₂₈H₃₆N₂O₅
• MW: 480.595848083496
• CID: 6452555
• PubChem ID: 165547481
• Update Time: 2025-10-29

7-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}heptanoic acid Chemical and Physical Properties

Names and Identifiers

• 7-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}heptanoic acid
• 2172144-22-6
• EN300-1518235
• 7-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanamido}heptanoic acid

• Inchi： 1S/C28H36N2O5/c1-2-11-20(27(33)29-17-10-4-3-5-16-26(31)32)18-30-28(34)35-19-25-23-14-8-6-12-21(23)22-13-7-9-15-24(22)25/h6-9,12-15,20,25H,2-5,10-11,16-19H2,1H3,(H,29,33)(H,30,34)(H,31,32)
• InChI Key： UBSZAQWSMYULCY-UHFFFAOYSA-N
• SMILES： O(C(NCC(C(NCCCCCCC(=O)O)=O)CCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 480.26242225g/mol
• Monoisotopic Mass: 480.26242225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 15
• Complexity: 662
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 105Ų

Additional information on 7-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}heptanoic acid

7-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}heptanoic acid: A Comprehensive Overview

The compound 7-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}heptanoic acid (CAS No: 2172144-22-6) is a complex organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of amino acids, specifically engineered with a fluorenylmethoxycarbonyl (Fmoc) protecting group, which plays a critical role in peptide synthesis and other biochemical processes. The structure of this compound is characterized by a heptanoic acid backbone, with a pentanamido group attached at the seventh position, further modified by an Fmoc-amino methyl substituent.

Recent advancements in chemical synthesis have enabled the precise construction of such intricate molecules, leveraging state-of-the-art techniques like solid-phase peptide synthesis (SPPS) and microwave-assisted organic synthesis (MAOS). These methods have significantly enhanced the efficiency and scalability of producing compounds like 7-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}heptanoic acid, making them more accessible for research and commercial purposes.

The presence of the Fmoc group in this compound is particularly noteworthy, as it serves as a robust protecting group during peptide synthesis. The Fmoc moiety is widely used in the pharmaceutical industry due to its stability under basic conditions and ease of removal under acidic conditions, such as those involving trifluoroacetic acid (TFA). This dual functionality makes 7-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}heptanoic acid an invaluable tool in the development of bioactive peptides and proteins.

Emerging research has highlighted the potential of this compound in drug delivery systems, particularly in the design of targeted therapies. The heptanoic acid backbone provides a hydrophobic anchor, which can be exploited to enhance drug solubility and bioavailability. Additionally, the pentanamido group introduces versatility in molecular interactions, enabling the formation of stable complexes with various biological targets.

Recent studies have also explored the use of 7-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}heptanoic acid in materials science, where it has been employed as a building block for self-assembling peptides and nanomaterials. These applications underscore the compound's potential in creating advanced materials with tailored properties for biomedical devices and sensors.

In terms of synthesis, this compound is typically derived from multi-step reactions involving nucleophilic substitutions and peptide couplings. The integration of green chemistry principles into its production process has been a focal point for researchers aiming to minimize environmental impact while maintaining high yields and purity.

The structural integrity of 7-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}heptanoic acid is further supported by its stability under physiological conditions, making it suitable for in vivo applications. Its ability to withstand enzymatic degradation while maintaining functional activity has positioned it as a promising candidate for therapeutic interventions.

Looking ahead, ongoing investigations into the pharmacokinetics and pharmacodynamics of this compound are expected to shed light on its suitability for clinical use. Collaborative efforts between academia and industry are driving innovations that could expand its utility across diverse fields, from diagnostics to regenerative medicine.

In conclusion, 7-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}heptanoic acid represents a cutting-edge molecule with multifaceted applications in contemporary science and technology. Its unique structure, combined with advancements in synthetic methodologies and application-oriented research, ensures its continued relevance in shaping future discoveries.